Cas no 2229410-57-3 (3-(2-hydroxy-3-methoxyphenyl)-2-methoxypropanoic acid)

• Product Name: 3-(2-hydroxy-3-methoxyphenyl)-2-methoxypropanoic acid
• CAS No: 2229410-57-3
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 6128902
• PubChem ID: 165881679
• Update Time: 2025-06-13

3-(2-hydroxy-3-methoxyphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxy-3-methoxyphenyl)-2-methoxypropanoic acid
• EN300-1796258
• 2229410-57-3

• Inchi： 1S/C11H14O5/c1-15-8-5-3-4-7(10(8)12)6-9(16-2)11(13)14/h3-5,9,12H,6H2,1-2H3,(H,13,14)
• InChI Key： YLEGKGNTINFXRS-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C=CC=C(C=1O)OC

Computed Properties

• Exact Mass: 226.08412354g/mol
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76Ų

Additional information on 3-(2-hydroxy-3-methoxyphenyl)-2-methoxypropanoic acid

Recent Advances in the Study of 3-(2-hydroxy-3-methoxyphenyl)-2-methoxypropanoic acid (CAS: 2229410-57-3)

3-(2-hydroxy-3-methoxyphenyl)-2-methoxypropanoic acid (CAS: 2229410-57-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique phenolic and methoxy functional groups, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-(2-hydroxy-3-methoxyphenyl)-2-methoxypropanoic acid, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, which achieved a 78% yield under mild conditions. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(2-hydroxy-3-methoxyphenyl)-2-methoxypropanoic acid exhibits notable anti-inflammatory and antioxidant properties. Research published in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively inhibits the production of pro-inflammatory cytokines in macrophage cells, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the mechanism of action have revealed that this compound may modulate key signaling pathways, including the NF-κB and MAPK pathways. A study conducted by researchers at the University of Cambridge utilized molecular docking simulations to identify potential binding sites, providing insights into its interaction with cellular targets. These findings are critical for the development of derivatives with enhanced efficacy and selectivity.

Despite these promising results, challenges remain in the clinical translation of 3-(2-hydroxy-3-methoxyphenyl)-2-methoxypropanoic acid. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications to improve its metabolic stability. Additionally, toxicity profiles and long-term safety data are yet to be fully established, highlighting the need for comprehensive preclinical evaluations.

In conclusion, 3-(2-hydroxy-3-methoxyphenyl)-2-methoxypropanoic acid represents a promising candidate for therapeutic development, with its anti-inflammatory and antioxidant properties offering potential benefits for a range of medical conditions. Ongoing research efforts are focused on optimizing its synthesis, elucidating its mechanisms of action, and addressing pharmacokinetic limitations. Future studies will be essential to validate its efficacy and safety in clinical settings.